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For Researchers, Scientists, and Drug Development
Professionals
Core Concepts: Introduction to 1,2-Dioleoyl-3-
linoleoyl-rac-glycerol
1,2-Dioleoyl-3-linoleoyl-rac-glycerol, commonly abbreviated as OOL, is a specific

triacylglycerol (TAG) molecule. Triacylglycerols are the primary form of energy storage in

eukaryotes, comprising a glycerol backbone esterified to three fatty acids.[1][2] In OOL, the sn-

1 and sn-2 positions of the glycerol backbone are occupied by oleic acid (18:1), while the sn-3

position is occupied by linoleic acid (18:2).[3][4][5][6] This specific arrangement of fatty acids

gives it distinct chemical properties and biological relevance.

Found in various natural sources, particularly seed and vegetable oils like olive, sesame, and

pumpkin seed oil, OOL serves as a significant component of dietary fats.[3][6][7] In the context

of lipidomics, OOL is not only a subject of study within the broader triacylglycerol lipid class but

also serves as a critical reference standard for the accurate identification and quantification of

TAGs in complex biological and food samples.[8][9] The precise characterization of individual

TAG species like OOL is vital for understanding lipid metabolism, its dysregulation in disease,

and for quality control in the food and pharmaceutical industries.[10][11]
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Physicochemical Properties
A clear understanding of the physicochemical properties of 1,2-Dioleoyl-3-linoleoyl-rac-
glycerol is fundamental for its application in research. These details are crucial for designing

experiments, preparing standards, and interpreting analytical data.

Property Value Source(s)

Formal Name

9Z,12Z-octadecadienoic acid

2,3-bis[[(9Z)-1-oxo-9-

octadecen-1-yl]oxy]propyl

ester

[3][12]

Synonyms
OOL, TG(18:1/18:1/18:2),

TG(54:4)
[3][13]

CAS Number 2190-20-7 [3][12]

Molecular Formula C₅₇H₁₀₂O₆ [3][12][13]

Molecular Weight 883.4 g/mol [3][13]

Physical Form Liquid [14]

Purity ≥95% - 97% (TLC) [3][14]

Storage Temperature -20°C [3][14]

Solubility
DMF: 10 mg/ml, Ethanol: 10

mg/ml
[3]

The Role of Triacylglycerols in Cellular Signaling
While triacylglycerols like OOL are primarily known for their role in energy storage, they are

also deeply integrated into cellular signaling networks, largely through their metabolic

byproducts.[1][15] The synthesis and degradation of TAGs produce critical lipid intermediates

such as diacylglycerol (DAG) and free fatty acids (FFAs), which act as potent second

messengers and signaling molecules.[1][15]

The hydrolysis of TAGs is catalyzed by lipases like adipose triglyceride lipase (ATGL) and

hormone-sensitive lipase (HSL).[1] This process releases DAG and FFAs.
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Diacylglycerol (DAG): DAG is a well-established activator of Protein Kinase C (PKC)

isoforms.[1] Upon activation, PKC phosphorylates a multitude of downstream protein targets,

thereby modulating a wide range of cellular processes including cell growth, differentiation,

and apoptosis.

Free Fatty Acids (FFAs): The fatty acids released from TAG hydrolysis, such as oleic and

linoleic acid, can act as signaling molecules themselves.[16] They can activate nuclear

receptors like peroxisome proliferator-activated receptors (PPARs), which are key regulators

of lipid and glucose metabolism.[1][16]

The dysregulation of TAG metabolism can lead to an accumulation of these signaling

intermediates, which has been linked to conditions such as insulin resistance and

cardiovascular disease.[1]

Visualizing the Signaling Cascade
The following diagrams illustrate the key signaling pathways initiated by the metabolic products

of triacylglycerols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10796129?utm_src=pdf-body-img
https://www.benchchem.com/product/b10796129?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10796129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pubs.acs.org [pubs.acs.org]

2. What is Triacylglycerol? - Lipidomics|Creative Proteomics [lipidomics.creative-
proteomics.com]

3. caymanchem.com [caymanchem.com]

4. ebiohippo.com [ebiohippo.com]

5. 1,2-Dioleoyl-3-linoleoyl-rac-glycerol, 2190-20-7 | BroadPharm [broadpharm.com]

6. medchemexpress.com [medchemexpress.com]

7. Cas 2190-20-7,1 2-DIOLEOYL-3-LINOLEOYL-RAC-GLYCEROL (C | lookchem
[lookchem.com]

8. 1,2-Dioleoyl-3-stearoylglycerol | 2410-28-8 | Benchchem [benchchem.com]

9. Buy 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol | 2190-21-8 [smolecule.com]

10. benchchem.com [benchchem.com]

11. Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with
Monoisotopic Precursor Selection - PMC [pmc.ncbi.nlm.nih.gov]

12. scbt.com [scbt.com]

13. 1,2-Dioleoyl-3-linoleoyl-sn-glycerol | C57H102O6 | CID 25240371 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. 1,2-Dioleoyl-3-linoleoyl-rac-glycerol liquid, 97% (TLC) | 2190-20-7 [sigmaaldrich.com]

15. researchgate.net [researchgate.net]

16. Dietary triglycerides as signaling molecules that influence reward and motivation - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [role of 1,2-Dioleoyl-3-linoleoyl-rac-glycerol in lipidomics
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10796129#role-of-1-2-dioleoyl-3-linoleoyl-rac-
glycerol-in-lipidomics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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